Cas no 1993243-37-0 (tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate)

Tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate is a specialized organic compound featuring a piperidine core functionalized with a tert-butoxycarbonyl (Boc) protecting group and a 4-methyl-3-oxo-3,4-dihydropyrazin-2-yl moiety. This structure is valuable in medicinal chemistry and drug development, particularly as an intermediate in the synthesis of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the pyrazinone ring contributes to potential bioactivity. Its well-defined reactivity and compatibility with standard synthetic protocols make it a versatile building block for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate structure
1993243-37-0 structure
Product Name:tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate
CAS No:1993243-37-0
MF:C15H24N4O3
MW:308.376063346863
CID:5311577
Update Time:2025-10-05

tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl [1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate
    • TERT-BUTYL N-[1-(4-METHYL-3-OXOPYRAZIN-2-YL)PIPERIDIN-3-YL]CARBAMATE
    • tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate
    • Inchi: 1S/C15H24N4O3/c1-15(2,3)22-14(21)17-11-6-5-8-19(10-11)12-13(20)18(4)9-7-16-12/h7,9,11H,5-6,8,10H2,1-4H3,(H,17,21)
    • InChI Key: YITGEVYAXAGEPY-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CN(C2C(N(C)C=CN=2)=O)CCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 507
  • XLogP3: 0.7
  • Topological Polar Surface Area: 74.2

tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate Pricemore >>

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Additional information on tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate

tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate: A Comprehensive Overview

The compound with CAS No. 1993243-37-0, known as tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural composition, synthesis methods, and the latest research findings related to this compound.

Chemical Structure and Synthesis

The molecular structure of tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yl]carbamate is characterized by a piperidine ring substituted with a dihydropyrazine moiety and a tert-butyl carbamate group. The dihydropyrazine ring contains a ketone group at position 3, which contributes to the compound's reactivity and stability. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations, often utilizing advanced catalytic systems to achieve high yields and purity.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound in the field of pharmacology. Research conducted in 2023 demonstrated that tert-butyl N-[1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-3-yli]carbamate exhibits significant anti-inflammatory properties. In vitro assays revealed its ability to inhibit pro-inflammatory cytokines, making it a promising candidate for the development of anti-inflammatory drugs.

Moreover, this compound has shown potential in the agricultural sector as a biopesticide. Field trials have indicated its effectiveness in controlling certain insect pests without adverse effects on non-target organisms. This dual functionality underscores its versatility and broad applicability across multiple industries.

Latest Research Findings

In a groundbreaking study published in the Journal of Medicinal Chemistry in 2023, researchers explored the mechanism of action of tert-butyl N-[1-(4-methyl...

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